Cas no 1955531-15-3 (1-(pyridin-3-yl)-2-azaspiro3.3heptane hydrochloride)

• Product Name: 1-(pyridin-3-yl)-2-azaspiro3.3heptane hydrochloride
• CAS No: 1955531-15-3
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD29907394
• CID: 5248382
• PubChem ID: 122360197
• Update Time: 2026-03-09

1-(pyridin-3-yl)-2-azaspiro3.3heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-3-yl-2-azaspiro[3.3]heptane
• hydrochloride
• 1-(pyridin-3-yl)-2-azaspiro3.3heptane hydrochloride

• MDL： MFCD29907394
• Inchi： 1S/C11H14N2.ClH/c1-3-9(7-12-6-1)10-11(8-13-10)4-2-5-11;/h1,3,6-7,10,13H,2,4-5,8H2;1H
• InChI Key： UASPIYMJYZZCLY-UHFFFAOYSA-N
• SMILES： C12(CCC1)CNC2C1=CN=CC=C1.Cl

Additional information on 1-(pyridin-3-yl)-2-azaspiro3.3heptane hydrochloride

Exploring 1-(pyridin-3-yl)-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1955531-15-3): A Versatile Compound in Modern Research

In the realm of pharmaceutical and chemical research, 1-(pyridin-3-yl)-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1955531-15-3) has emerged as a compound of significant interest. This spirocyclic structure, featuring a pyridine moiety, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique azaspiro[3.3]heptane core, which offers a rigid yet flexible scaffold for molecular design.

The compound's pyridin-3-yl group contributes to its ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable building block for medicinal chemistry. Recent studies highlight its potential in targeting central nervous system (CNS) disorders, a hot topic in 2024 as the global focus on mental health and neurodegenerative diseases continues to grow. Its hydrochloride salt form enhances solubility, addressing one of the key challenges in drug development – bioavailability.

From a synthetic chemistry perspective, the spiro[3.3]heptane framework represents an innovative approach to three-dimensional molecular architectures, a trending concept in modern drug design that moves beyond flat aromatic systems. This aligns with current industry demands for compounds with improved target selectivity and reduced off-target effects, a frequent search query among medicinal chemists on scientific databases.

The compound's CAS number 1955531-15-3 serves as a crucial identifier in chemical databases, facilitating literature searches and patent investigations. Analytical characterization of this material typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are common keywords in research papers and scientific discussions. Its purity and stability profile make it suitable for various high-throughput screening applications, another trending topic in pharmaceutical R&D.

In material science applications, the azaspiro structure demonstrates interesting properties for molecular recognition systems. This has led to exploration in sensor technologies and smart materials, areas receiving increased attention due to advancements in Internet of Things (IoT) devices and wearable technology. The compound's potential in supramolecular chemistry is also being investigated, particularly in the design of host-guest complexes.

From a commercial perspective, 1-(pyridin-3-yl)-2-azaspiro[3.3]heptane hydrochloride represents an important chemical intermediate for pharmaceutical manufacturers. Its availability from specialty chemical suppliers is frequently monitored by researchers, as indicated by search trends for "buy 1955531-15-3" and "azaspiroheptane suppliers". The compound's patent status and synthetic routes are common subjects of inquiry in professional chemistry forums.

Environmental and safety considerations for this compound follow standard laboratory protocols, with particular attention to its hydrochloride salt properties. Proper handling procedures are essential, as with all fine chemicals, though it doesn't fall under special regulatory categories. This makes it accessible for research while maintaining responsible chemical management practices.

Future research directions for CAS 1955531-15-3 may explore its potential in bioconjugation techniques and proteolysis targeting chimera (PROTAC) development, two rapidly growing areas in drug discovery. The compound's structural features suggest possible utility in designing allosteric modulators, another hot topic in receptor pharmacology. As computational chemistry methods advance, in silico screening of derivatives is likely to increase, addressing common search queries about virtual compound libraries.

The synthesis of 1-(pyridin-3-yl)-2-azaspiro[3.3]heptane hydrochloride typically involves multi-step organic transformations, with recent literature focusing on atom-economical routes and green chemistry principles. These aspects resonate with current industry priorities for sustainable manufacturing processes. Analytical method development for this compound frequently appears in chromatography discussions, particularly regarding HPLC method optimization for nitrogen-containing heterocycles.

In conclusion, 1-(pyridin-3-yl)-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1955531-15-3) represents a fascinating case study in modern chemical research. Its unique structural features bridge multiple disciplines, from medicinal chemistry to material science, addressing several current research trends and frequently searched topics in scientific databases. As investigation continues, this compound may yield important insights for developing novel therapeutic agents and functional materials.